Cas no 629648-22-2 (Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester)
629648-22-2 structure
Product Name:Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester
CAS No:629648-22-2
MF:C12H17N3O4
MW:267.281082868576
CID:428040
PubChem ID:71381640
Update Time:2025-04-19
Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester
- propan-2-yl N-[4-(dimethylamino)-3-nitrophenyl]carbamate
- DTXSID30804078
- Propan-2-yl [4-(dimethylamino)-3-nitrophenyl]carbamate
- 629648-22-2
-
- Inchi: 1S/C12H17N3O4/c1-8(2)19-12(16)13-9-5-6-10(14(3)4)11(7-9)15(17)18/h5-8H,1-4H3,(H,13,16)
- InChI Key: WDZJUXZGEPUFBC-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(C=1)[N+](=O)[O-])N(C)C)=O)C(C)C
Computed Properties
- Exact Mass: 267.12201
- Monoisotopic Mass: 267.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- PSA: 84.71
Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
629648-22-2 (Carbamic acid, [4-(dimethylamino)-3-nitrophenyl]-, 1-methylethyl ester) Related Products
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